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Compound of Interest

Compound Name: MT-802

Cat. No.: B609359 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This document provides a comprehensive, step-by-step guide to the safe disposal of

MT-802, a BTK PROTAC degrader used in preclinical research. While a specific Safety Data

Sheet (SDS) for MT-802 is not publicly available, this guide is compiled from the safety

protocols for similar PROTAC compounds and general best practices for hazardous chemical

waste management in a laboratory setting.

I. Understanding MT-802: Chemical Profile
A clear understanding of the chemical properties of MT-802 is fundamental to its safe handling

and disposal. The following table summarizes its key chemical data.
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Identifier Value

Chemical Name MT-802

Synonyms MT802, MT 802

CAS Number 2231744-29-7

Molecular Formula C41H41N9O8

Molecular Weight 787.82 g/mol

Appearance White to off-white solid

Primary Function BTK PROTAC Degrader

Storage
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 1 year.[1]

II. Personal Protective Equipment (PPE): The First
Line of Defense
Before handling MT-802 for any purpose, including disposal, it is imperative to be outfitted with

the appropriate Personal Protective Equipment (PPE). This minimizes the risk of exposure

through inhalation, ingestion, or skin contact.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Covering Laboratory coat

Respiratory

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or in

case of aerosol generation.

III. Step-by-Step Disposal Protocol for MT-802
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The following protocol outlines the systematic procedure for the safe disposal of MT-802 waste.

This process is designed to comply with general laboratory safety standards and environmental

regulations.

A. Waste Segregation and Collection

Identify Waste Streams: Categorize MT-802 waste into three primary streams:

Solid Waste: Unused or expired MT-802 powder, contaminated consumables (e.g., weigh

boats, pipette tips, gloves).

Liquid Waste: Solutions containing MT-802, including residual amounts in experimental

containers.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Use Designated Waste Containers:

Solid Waste: Collect in a clearly labeled, sealable, and chemically compatible container.

The container should be marked "Hazardous Chemical Waste" and "MT-802 Solid Waste."

Liquid Waste: Collect in a leak-proof, sealable container. The container must be

compatible with the solvent used to dissolve MT-802. Label it as "Hazardous Chemical

Waste" and "MT-802 Liquid Waste," also indicating the solvent.

Sharps Waste: Place in a designated sharps container.

B. Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure

adequate ventilation.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill. Do not use combustible materials like paper towels for large spills.
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Collect and Dispose: Carefully scoop the absorbed material into the designated solid

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

C. Final Disposal Logistics

Secure Storage: Store all MT-802 waste containers in a designated, secure area away from

incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup

and disposal.

Documentation: Maintain a log of all MT-802 waste generated, including quantities and

disposal dates.

IV. Logical Workflow for MT-802 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MT-802.
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Caption: Workflow for the safe handling and disposal of MT-802 waste.

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of MT-802, thereby protecting personnel and the wider community. Always

consult your institution's specific guidelines and local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of MT-802].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609359#mt-802-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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